Cas no 2035018-89-2 ((2E)-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-3-(thiophen-3-yl)prop-2-enamide)

• Product Name: (2E)-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-3-(thiophen-3-yl)prop-2-enamide
• CAS No: 2035018-89-2
• MF: C₁₈H₁₉NO₂S
• MW: 313.41396355629
• CID: 5895360
• PubChem ID: 91813518
• Update Time: 2025-05-24

(2E)-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-3-(thiophen-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-3-(thiophen-3-yl)prop-2-enamide
• AKOS025314632
• F6356-1087
• (E)-N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)-3-(thiophen-3-yl)acrylamide
• 2035018-89-2
• (E)-N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-3-thiophen-3-ylprop-2-enamide
• (2E)-N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-3-(thiophen-3-yl)prop-2-enamide

• Inchi： 1S/C18H19NO2S/c1-13(19-18(20)5-3-14-7-9-22-12-14)10-15-2-4-17-16(11-15)6-8-21-17/h2-5,7,9,11-13H,6,8,10H2,1H3,(H,19,20)/b5-3+
• InChI Key： NOZWUPIKSTWURN-HWKANZROSA-N
• SMILES： S1C=CC(=C1)/C=C/C(NC(C)CC1C=CC2=C(C=1)CCO2)=O

Computed Properties

• Exact Mass: 313.11365002g/mol
• Monoisotopic Mass: 313.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.6Ų

Additional information on (2E)-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-3-(thiophen-3-yl)prop-2-enamide

Introduction to (2E)-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-3-(thiophen-3-yl)prop-2-enamide and Its Significance in Modern Chemical Biology

Compound with the CAS number 2035018-89-2 represents a fascinating molecule in the realm of chemical biology, particularly in the development of novel pharmaceutical agents. The compound, formally known as (2E)-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-3-(thiophen-3-yl)prop-2-enamide, has garnered significant attention due to its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, highlighting its chemical properties, biological significance, and the latest research findings that underscore its importance in contemporary medicinal chemistry.

The molecular structure of this compound is characterized by a conjugated system comprising an amide group, a propenyl moiety, and aromatic rings derived from benzofuran and thiophene. The presence of these functional groups not only contributes to the compound's complex reactivity but also suggests potential interactions with biological targets. Specifically, the benzofuran ring is known for its role in various pharmacophores, while the thiophene moiety is frequently encountered in bioactive molecules due to its ability to modulate electronic properties and enhance binding affinity.

In recent years, there has been a growing interest in exploring the therapeutic potential of molecules that incorporate both benzofuran and thiophene scaffolds. These heterocyclic systems have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The compound in question, (2E)-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-3-(thiophen-3-yl)prop-2-enamide, is no exception. Its unique structural arrangement positions it as a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple mechanisms. The amide group, for instance, can engage in hydrogen bonding interactions with polar residues in proteins or nucleic acids, while the conjugated double bond system can modulate electronic distributions and influence binding affinity. Additionally, the aromatic rings can participate in π-stacking interactions, which are crucial for stabilizing protein-ligand complexes. These features make the compound an attractive scaffold for designing molecules with enhanced selectivity and potency.

Recent studies have begun to explore the pharmacological profile of (2E)-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl-3-(thiophen-3-y l)prop -2-enamide. Initial investigations suggest that the compound exhibits notable activity against certain enzymatic targets associated with inflammatory pathways. For example, preliminary data indicate that it may inhibit the activity of cyclooxygenase (COX), an enzyme involved in prostaglandin synthesis and inflammation. While these findings are still preliminary and require further validation, they highlight the compound's potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, there is growing evidence to suggest that this compound may also possess other therapeutic benefits. Research has indicated that molecules with similar structural features can interact with receptors or ion channels involved in pain perception and neurovascular regulation. Given these observations, (2E)-N -1-( 2 , 3 - dihydro - 1 - benzofuran - 5 - yl ) propan - 2 - yl - 3 - ( thiophen - 3 - y l ) prop - 2 - enamide holds promise as a candidate for developing novel treatments for conditions such as neuropathic pain or cerebrovascular disorders.

The synthesis of this compound presents an interesting challenge due to its complex structural framework. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have enabled chemists to efficiently assemble the requisite functional groups and maintain regioselectivity throughout the synthetic process. These advancements not only facilitate the preparation of ( 2 E ) - N - 1 - ( 2 , 3 - dihydro - 1 - benzofuran - 5 - yl ) propan - 2 - yl - 3 - ( thiophen - 3 - y l ) prop - 2 - enamide but also open up possibilities for generating derivatives with tailored biological activities.

In conclusion, ( 2 E ) - N - 1 -( 2 , 3 - dihydro - 1 - benzofuran - 5 - yl ) propan . In summary , this introduction has provided a detailed overview of ( strong >2035018 .89 . strong >2035018 .89 . strong >2035018 .89 . strong >2035018 .89 . strong >2035018 .89 . strong >2035018 .89 .